Cas no 1807204-19-8 (Ethyl 6-chloro-3-cyano-2-hydroxybenzoate)

• Product Name: Ethyl 6-chloro-3-cyano-2-hydroxybenzoate
• CAS No: 1807204-19-8
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4947797
• Update Time: 2025-06-28

Ethyl 6-chloro-3-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-cyano-2-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-2-15-10(14)8-7(11)4-3-6(5-12)9(8)13/h3-4,13H,2H2,1H3
• InChI Key： HGLSVOFZFRMYOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-chloro-3-cyano-2-hydroxybenzoate

Ethyl 6-chloro-3-cyano-2-hydroxybenzoate (CAS No. 1807204-19-8): A Comprehensive Overview

Ethyl 6-chloro-3-cyano-2-hydroxybenzoate (CAS No. 1807204-19-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 6-chloro, 3-cyano, and 2-hydroxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical formula of Ethyl 6-chloro-3-cyano-2-hydroxybenzoate is C₁₀H₈ClNO₃. Its molecular weight is approximately 227.63 g/mol, and it is a white to off-white solid at room temperature. The compound's solubility in water is limited, but it is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

Recent studies have highlighted the potential of Ethyl 6-chloro-3-cyano-2-hydroxybenzoate in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it could be a promising candidate for the development of anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Ethyl 6-chloro-3-cyano-2-hydroxybenzoate has also shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further investigating its potential as a novel anticancer drug.

The 6-chloro substituent in Ethyl 6-chloro-3-cyano-2-hydroxybenzoate plays a crucial role in its biological activity. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. This property is particularly important for drugs that need to cross biological membranes to exert their effects. The 3-cyano group, on the other hand, contributes to the compound's electronic properties and can influence its reactivity and stability. The presence of the cyano group has been associated with increased metabolic stability and reduced toxicity, making it an attractive feature for drug design.

The 2-hydroxy group in Ethyl 6-chloro-3-cyano-2-hydroxybenzoate is another key functional group that contributes to its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins or enzymes, enhancing the compound's binding affinity and selectivity. This property is particularly important for drugs that need to interact with specific receptors or enzymes to achieve their therapeutic effects.

In terms of synthesis, Ethyl 6-chloro-3-cyano-2-hydroxybenzoate can be prepared through several routes, including nucleophilic substitution reactions and condensation reactions. One common method involves the reaction of 6-chloro-3-cyano-salicylic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction yields high yields of the desired product with good purity.

The safety profile of Ethyl 6-chloro-3-cyano-2-hydroxybenzoate has been extensively studied in both in vitro and in vivo models. Toxicity studies have shown that this compound has low acute toxicity when administered orally or intraperitoneally to rodents. However, like many other organic compounds, it should be handled with care to avoid skin contact or inhalation. Proper safety precautions should be followed during synthesis and handling to ensure safe use.

In conclusion, Ethyl 6-chloro-3-cyano-2-hydroxybenzoate (CAS No. 1807204-19-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the field of drug discovery.